Metal-free iodine-mediated synthesis of vinyl sulfones at room temperature using water as solvent†
RSC Advances Pub Date: 2015-04-14 DOI: 10.1039/C5RA02927A
Abstract
Metal-free efficient iodine-mediated synthesis of vinyl sulfones utilizing aryl sulfinates and alkenes has been realized under mild conditions in water. Notably, sodium methanesulfinate was used in this transformation, affording the β-iodo sulfones in good yields. This simple, efficient and environmentally benign transformation provides an attractive approach to various vinyl sulfones or β-iodo sulfones.
Recommended Literature
- [1] Attempted reduction of 1,2,3-thiadiazole-4-carboxylates with samarium/iodine in methanol. Unexpected ring enlargement to 1,2,5-trithiepan-4,6-dicarboxylates
- [2] Boosting electrocatalytic oxygen evolution over Prussian blue analog/transition metal dichalcogenide nanoboxes by photo-induced electron transfer†
- [3] Channel-length dependence of particle diffusivity in confinement†
- [4] Band gap evolution and a piezoelectric-to-electrostrictive crossover in (1 − x)KNbO3–x(Ba0.5Bi0.5)(Nb0.5Zn0.5)O3 ceramics†
- [5] Can percolation theory explain the gelation behavior of diblock copolymer worms?†
- [6] Building with bubbles: the formation of high surface area honeycomb-like films via hydrogen bubble templated electrodeposition
- [7] Can a Programmable Phase Plate Serve as an Aberration Corrector in the Transmission Electron Microscope (TEM)?
- [8] Characterisation of estrogen receptor alpha (ERα) expression in breast cancer cells and effect of drug treatment using targeted nanoparticles and SERS†
- [9] Characterisation of a new 1∶1 (C60)(CHBr3) intercalation complex
- [10] Buckling polystyrene beads with light†
Journal Name：RSC Advances
research_products
-
CAS no.: 1129-37-9
